Cas no 22398-14-7 (Dimethyl 2-(Methoxymethylene)malonate)
22398-14-7 structure
Product Name:Dimethyl 2-(Methoxymethylene)malonate
CAS No:22398-14-7
MF:C7H10O5
MW:174.151302814484
MDL:MFCD00038225
CID:88342
PubChem ID:87573167
Update Time:2025-10-05
Dimethyl 2-(Methoxymethylene)malonate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 2-(methoxymethylene)malonate
- METHOXYMETHYLENEMALONIC ACID DIMETHYL ESTER
- MMMM
- Dimethylmethoxymethylenmalonat
- Dimethyl methoxymethylenemalonate
- 1,3-dimethyl 2-(methoxymethylidene)propanedioate
- dimethyl 2-(methoxymethylidene)propanedioate
- 2-methoxymethylidenemalonic acid dimethyl ester
- dimethyl methoxymethylenepropanedioate
- EINECS 244-957-4
- Dimethyl methoxymethylenemalonate, 98+%
- dimethyl(methoxymethylene)malonate
- dimethylmethoxymethylenemalonate
- Propanedioic acid, (methoxymethylene)-, dimethyl ester
- Jsp004552
- dimethyl me
- 2-Methoxymethylene-malonic acid dimethyl ester
- dimethyl methoxymethylidenemalonate
- MFCD00038225
- NSC131266
- AKOS016010185
- CS-0119967
- DTXSID90176925
- AC9790
- dimethyl(methoxymethylidene)propanedioate
- M1207
- dimethyl (methoxymethylene)malonate
- dimethyl (methoxymethylidene)propanedioate
- SY039657
- dimethyl methoxymethylene-propanedioate
- methoxymethylenmalonic acid dimethyl ester
- FT-0625087
- NSC 131266
- NSC-131266
- NS00027158
- RHFZTBSULNJWEI-UHFFFAOYSA-N
- FS-4252
- SCHEMBL166090
- AMY14316
- XAA39814
- 22398-14-7
- W-107475
- EN300-67321
- InChI=1/C7H10O5/c1-10-4-5(6(8)11-2)7(9)12-3/h4H,1-3H
- DA-34833
- Dimethyl 2-(Methoxymethylene)malonate
-
- MDL： MFCD00038225
- Inchi： 1S/C7H10O5/c1-10-4-5(6(8)11-2)7(9)12-3/h4H,1-3H3
- InChI Key： RHFZTBSULNJWEI-UHFFFAOYSA-N
- SMILES： O(C)C(/C(=C\OC)/C(=O)OC)=O
Computed Properties
- Exact Mass: 174.05300
- Monoisotopic Mass: 174.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 61.8
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.2311 (rough estimate)
- Melting Point: 40.0 to 44.0 deg-C
- Boiling Point: 167°C/20mmHg(lit.)
- Flash Point: 158 °C
- Refractive Index: 1.4390 (estimate)
- PSA: 61.83000
- LogP: -0.13730
Dimethyl 2-(Methoxymethylene)malonate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazard Category Code： 43-36/38-22
- Safety Instruction： S37/39-S26-S24
-
Hazardous Material Identification：
- Safety Term：37/39-26-24
- Risk Phrases：R43
Dimethyl 2-(Methoxymethylene)malonate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Dimethyl 2-(Methoxymethylene)malonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D858394-5g |
Dimethyl Methoxymethylenemalonate |
22398-14-7 | 97% | 5g |
72.90 | 2021-05-17 | |
| TRC | D447505-10mg |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | D447505-25mg |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | 25mg |
$483.00 | 2023-05-18 | ||
| TRC | D447505-50mg |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | 50mg |
$896.00 | 2023-05-18 | ||
| TRC | D447505-100mg |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | 100mg |
$1642.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155575-5g |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | >98.0%(GC) | 5g |
¥83.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155575-25G |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | >98.0%(GC) | 25g |
¥360.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155575-100g |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | >98.0%(GC) | 100g |
¥1204.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155575-500G |
Dimethyl 2-(Methoxymethylene)malonate |
22398-14-7 | >98.0%(GC) | 500g |
¥5359.90 | 2023-09-03 | |
| Chemenu | CM344076-1000g |
1,3-Dimethyl 2-(methoxymethylidene)propanedioate |
22398-14-7 | 95%+ | 1000g |
$769 | 2024-07-28 |
Dimethyl 2-(Methoxymethylene)malonate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:22398-14-7)甲氧基亚甲基马来酸二甲酯
Order Number:LE26826328
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:22398-14-7)Dimethyl methoxymethylenemalonate
Order Number:sfd17184
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:22398-14-7)Dimethyl 2-(Methoxymethylene)malonate
Order Number:A878546
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:57
Price ($):163.0/409.0
Email:sales@amadischem.com
Dimethyl 2-(Methoxymethylene)malonate Related Literature
-
1. The vibrational spectroscopy of some highly conjugated systems. Part 7. Conformation and electron distribution in 1,1-diacylethylenes. The phenomenon of vanishing Raman intensity for the carbon double bondDavid Smith,Peter J. Taylor J. Chem. Soc. Perkin Trans. 2 1979 1376
22398-14-7 (Dimethyl 2-(Methoxymethylene)malonate) Related Products
- 87-13-8(1,3-diethyl 2-(ethoxymethylidene)propanedioate)
- 24362-46-7(Propanedioic acid, (ethoxymethylene)-, dimethyl ester)
- 27931-91-5(Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester)
- 87682-18-6(2-Propenoic acid, 3-(acetyloxy)-2-formyl-, methyl ester)
- 88456-30-8(Propanedioic acid, [(acetyloxy)methylene]-, dimethyl ester)
- 25064-07-7(Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester, sodium salt (1:1))
- 40131-09-7(Propanedioic acid,2-(methoxymethylene)-, 1,3-diethyl ester)
- 2974-30-3(2-Propenoic acid, 2-(ethoxymethyl)-3-methoxy-, ethyl ester)
- 82387-42-6(methyl 3-methoxymethacrylate)
- 110082-48-9(2-Propenoic acid, 3-(acetyloxy)-2-formyl-, methyl ester, (E)-)
